82-92-8

Cyclizine

In Stock

• CAS RN:
• 82-92-8

• Formula:
• C18H22N2

• InChI:
• InChI=1S/C18H22N2/c1-19-12-14-20(15-13-19)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18H,12-15H2,1H3

• InChIKey:
• UVKZSORBKUEBAZ-UHFFFAOYSA-N

• Cyclizine, also known as marezine or ciclizina, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Cyclizine is a drug which is used for prevention and treatment of nausea, vomiting, and dizziness associated with motion sickness, and vertigo (dizziness caused by other medical problems). Cyclizine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cyclizine has been detected in multiple biofluids, such as urine and blood. Within the cell, cyclizine is primarily located in the cytoplasm and membrane (predicted from logP). In humans, cyclizine is involved in the cyclizine H1-antihistamine action pathway.
  Cyclizine and chlorcyclizine are first generation an...

2-amino-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• CAS RN:
• 5282-92-8

• Formula:
• C20H11F3N2O3

• InChI:
• InChI=1S/C20H11F3N2O3/c21-20(22,23)13-7-3-1-5-10(13)15-12(9-24)18(25)28-17-11-6-2-4-8-14(11)27-19(26)16(15)17/h1-8,15H,25H2

• InChIKey:
• XTAZUJXPBIWIMA-UHFFFAOYSA-N

• 2-amino-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile is a useful research compound. Its molecular formula is C20H11F3N2O3 and its molecular weight is 384.3 g/mol. The purity is usually 95%.

3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride

In Stock

• CAS RN:
• 97382-92-8

• Formula:
• C10H12ClN

• InChI:
• InChI=1S/C10H11N.ClH/c1-2-4-9(5-3-1)10-6-7-11-8-10;/h1-6,11H,7-8H2;1H

• InChIKey:
• MYOUFNNNWFUJJZ-UHFFFAOYSA-N

• 3-phenyl-2,5-dihydro-1H-pyrrole hydrochloride is a useful research compound. Its molecular formula is C10H12ClN and its molecular weight is 181.66. The purity is usually 95%.

3,4-Dihydro-2H-benzo[1,4]oxazine-2-carboxylic acid ethyl ester hydrochloride

In Stock

• CAS RN:
• 13582-92-8

• Formula:
• C11H14ClNO3

• InChI:
• InChI=1S/C11H13NO3.ClH/c1-2-14-11(13)10-7-12-8-5-3-4-6-9(8)15-10;/h3-6,10,12H,2,7H2,1H3;1H

• InChIKey:
• HKEHBZWFBLEGPW-UHFFFAOYSA-N

• 3,4-Dihydro-2H-benzo[1,4]oxazine-2-carboxylic acid ethyl ester hydrochloride is a useful research compound. Its molecular formula is C11H14ClNO3 and its molecular weight is 243.68 g/mol. The purity is usually 95%.

1-(Hydroxymethyl)cyclopropanol

In Stock

• CAS RN:
• 42082-92-8

• Formula:
• C4H8O2

• InChI:
• InChI=1S/C4H8O2/c5-3-4(6)1-2-4/h5-6H,1-3H2

• InChIKey:
• NAQUXQVIOQVIKV-UHFFFAOYSA-N

• 1-(Hydroxymethyl)cyclopropanol is a useful research compound. Its molecular formula is C4H8O2 and its molecular weight is 88.11 g/mol. The purity is usually 95%.

Ethyl 2-[(2-chlorophenyl)amino]-1,3-thiazole-4-carboxylate

In Stock

• CAS RN:
• 165682-92-8

• Formula:
• C12H11ClN2O2S

• InChI:
• InChI=1S/C12H11ClN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-6-4-3-5-8(9)13/h3-7H,2H2,1H3,(H,14,15)

• InChIKey:
• XEVHGCIRKWOSHE-UHFFFAOYSA-N

• Ethyl 2-[(2-chlorophenyl)amino]-1,3-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H11ClN2O2S and its molecular weight is 282.75 g/mol. The purity is usually 95%.

4-(3,5-dimethylphenyl)benzoic Acid

In Stock

• CAS RN:
• 505082-92-8

• Formula:
• C15H14O2

• InChI:
• InChI=1S/C15H14O2/c1-10-7-11(2)9-14(8-10)12-3-5-13(6-4-12)15(16)17/h3-9H,1-2H3,(H,16,17)

• InChIKey:
• KQVFDBZDLRABMX-UHFFFAOYSA-N

• 4-(3,5-dimethylphenyl)benzoic Acid is a useful research compound. Its molecular formula is C15H14O2 and its molecular weight is 226.27 g/mol. The purity is usually 95%.

1-methyl-3-(naphthalen-1-ylmethyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848682-92-8

• Formula:
• C26H23N5O2

• InChI:
• InChI=1S/C26H23N5O2/c1-28-23-22(30-16-8-15-29(25(30)27-23)20-12-3-2-4-13-20)24(32)31(26(28)33)17-19-11-7-10-18-9-5-6-14-21(18)19/h2-7,9-14H,8,15-17H2,1H3

• InChIKey:
• JIFVYVXEGWLMNF-UHFFFAOYSA-N

• 1-methyl-3-(naphthalen-1-ylmethyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C26H23N5O2 and its molecular weight is 437.503. The purity is usually 95%.

N-(3-(1-((4-chlorophenyl)sulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851782-92-8

• Formula:
• C23H21ClN4O6S2

• InChI:
• InChI=1S/C23H21ClN4O6S2/c1-2-35(31,32)26-19-7-3-5-16(13-19)22-15-23(17-6-4-8-20(14-17)28(29)30)27(25-22)36(33,34)21-11-9-18(24)10-12-21/h3-14,23,26H,2,15H2,1H3

• InChIKey:
• QYIXGCVVLVHDDM-UHFFFAOYSA-N

• N-(3-(1-((4-chlorophenyl)sulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C23H21ClN4O6S2 and its molecular weight is 549.01. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-2-[1-(2-methoxy-5-methylphenyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893382-92-8

• Formula:
• C21H21N3O4S

• InChI:
• InChI=1S/C21H21N3O4S/c1-14-3-5-17(26-2)16(9-14)24-8-7-22-21(24)29-12-20(25)23-11-15-4-6-18-19(10-15)28-13-27-18/h3-10H,11-13H2,1-2H3,(H,23,25)

• InChIKey:
• HQYUNFZUXNTMPI-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-2-[1-(2-methoxy-5-methylphenyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.48. The purity is usually 95%.

Xanthylium, 3,6-bis(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-, molybdatesilicate

• CAS RN:
• 102082-92-8

• Formula:
• C29H36MoN2O10Si

• InChI:
• InChI=1S/C29H33N2O3.Mo.HO3Si.2H2O.2O/c1-6-30(7-2)20-14-16-24-26(18-20)34-27-19-21(31(8-3)9-4)15-17-25(27)28(24)22-12-10-11-13-23(22)29(32)33-5;;1-4(2)3;;;;/h10-19H,6-9H2,1-5H3;;1H;2*1H2;;/q+1;+2;-1;;;;/p-2

• InChIKey:
• CKWBPLIGATTWOU-UHFFFAOYSA-L

• Xanthylium, 3,6-bis(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-, molybdatesilicate, also known as Xanthylium, 3,6-bis(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-, molybdatesilicate, is a useful research compound. Its molecular formula is C29H36MoN2O10Si and its molecular weight is 696.646. The purity is usually 95%.

Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate

In Stock

• CAS RN:
• 898782-92-8

• Formula:
• C22H26N2O3

• InChI:
• InChI=1S/C22H26N2O3/c1-3-27-22(26)18-9-6-8-17(15-18)21(25)20-10-5-4-7-19(20)16-24-13-11-23(2)12-14-24/h4-10,15H,3,11-14,16H2,1-2H3

• InChIKey:
• HFOPEOMCHVEDKW-UHFFFAOYSA-N

• Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.5 g/mol. The purity is usually 95%.

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1-(4-chlorophenyl)ethanone

In Stock

• CAS RN:
• 1823182-92-8

• Formula:
• C14H8Cl2F3NO

• InChI:
• InChI=1S/C14H8Cl2F3NO/c15-10-3-1-8(2-4-10)13(21)6-12-11(16)5-9(7-20-12)14(17,18)19/h1-5,7H,6H2

• InChIKey:
• UIMZMSQIIYYALU-UHFFFAOYSA-N

• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1-(4-chlorophenyl)ethanone is a useful research compound. Its molecular formula is C14H8Cl2F3NO and its molecular weight is 334.1 g/mol. The purity is usually 95%.

4-Fluoro-2'-methylbiphenyl-3-amine

In Stock

• CAS RN:
• 1226182-92-8

• Formula:
• C13H12FN

• InChI:
• InChI=1S/C13H12FN/c1-9-4-2-3-5-11(9)10-6-7-12(14)13(15)8-10/h2-8H,15H2,1H3

• InChIKey:
• ZIRWLOMIDJYKHE-UHFFFAOYSA-N

• 4-Fluoro-2'-methylbiphenyl-3-amine is a useful research compound. Its molecular formula is C13H12FN and its molecular weight is 201.244. The purity is usually 95%.